3-Hydroxy Tolperisone-d10 Maleate
3-Hydroxy Tolperisone-d10 Maleate
Brand Name:
Vulcanchem
CAS No.:
1346606-23-2
VCID:
VC0119147
InChI:
InChI=1S/C16H23NO2.C4H4O4/c1-12-6-7-14(10-15(12)18)16(19)13(2)11-17-8-4-3-5-9-17;5-3(6)1-2-4(7)8/h6-7,10,13,18H,3-5,8-9,11H2,1-2H3;1-2H,(H,5,6)(H,7,8)/b;2-1-/i3D2,4D2,5D2,8D2,9D2;
SMILES:
CC1=C(C=C(C=C1)C(=O)C(C)CN2CCCCC2)O.C(=CC(=O)O)C(=O)O
Molecular Formula:
C20H27NO6
Molecular Weight:
387.498
3-Hydroxy Tolperisone-d10 Maleate
CAS No.: 1346606-23-2
Reference Standards
VCID: VC0119147
Molecular Formula: C20H27NO6
Molecular Weight: 387.498
| CAS No. | 1346606-23-2 |
|---|---|
| Product Name | 3-Hydroxy Tolperisone-d10 Maleate |
| Molecular Formula | C20H27NO6 |
| Molecular Weight | 387.498 |
| IUPAC Name | (Z)-but-2-enedioic acid;3-(2,2,3,3,4,4,5,5,6,6-decadeuteriopiperidin-1-yl)-1-(3-hydroxy-4-methylphenyl)-2-methylpropan-1-one |
| Standard InChI | InChI=1S/C16H23NO2.C4H4O4/c1-12-6-7-14(10-15(12)18)16(19)13(2)11-17-8-4-3-5-9-17;5-3(6)1-2-4(7)8/h6-7,10,13,18H,3-5,8-9,11H2,1-2H3;1-2H,(H,5,6)(H,7,8)/b;2-1-/i3D2,4D2,5D2,8D2,9D2; |
| Standard InChIKey | LBIPWJFYYZEVQC-STVQHHEZSA-N |
| SMILES | CC1=C(C=C(C=C1)C(=O)C(C)CN2CCCCC2)O.C(=CC(=O)O)C(=O)O |
| Synonyms | 1-(3-Hydroxy-4-methylphenyl)-2-methyl-3-(1-piperidinyl-d10)-1-propanone (2Z)-2-Butenedioate; |
| Last Modified | Aug 20 2021 |
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